Dienestrol

Specification

• Description: Dienestrol is an olefinic compound that is hexa-2,4-diene substituted by 4-hydroxyphenyl groups at positions 3 and 4 respectively. It has a role as a xenoestrogen. It is a member of phenols and an olefinic compound.; Dienestrol is a synthetic, non-steroidal estrogen. It is an estrogen receptor agonist. Estrogens work partly by increasing a normal clear discharge from the vagina and making the vulva and urethra healthy. Using or applying an estrogen relieves or lessens: dryness and soreness in the vagina, itching, redness, or soreness of the vulva. Conditions that are treated with vaginal estrogens include a genital skin condition (vulvar atrophy), inflammation of the vagina (atrophic vaginitis), and inflammation of the urethra (atrophic urethritis).; Dienestrol is a natural product found in Magnolia obovata with data available.; A synthetic, non-steroidal estrogen structurally related to stilbestrol. It is used, usually as the cream, in the treatment of menopausal and postmenopausal symptoms.
• CAS No.: 13029-44-2
• Molecular Formula: C18H18O2
• Molecular Weight: 266.3 g/mol
• IUPAC Name: 4-[(2E,4E)-4-(4-hydroxyphenyl)hexa-2,4-dien-3-yl]phenol
• Standard InChI: InChI=1S/C18H18O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h3-12,19-20H,1-2H3/b17-3+,18-4+
• Standard InChI Key: NFDFQCUYFHCNBW-SCGPFSFSSA-N
• Isomeric SMILES: C/C=C(/C(=C/C)/C1=CC=C(C=C1)O)\C2=CC=C(C=C2)O
• SMILES: CC=C(C1=CC=C(C=C1)O)C(=CC)C2=CC=C(C=C2)O
• Canonical SMILES: CC=C(C1=CC=C(C=C1)O)C(=CC)C2=CC=C(C=C2)O
• Colorform: MINUTE NEEDLES FROM DILUTE ALC; WHITE NEEDLES FROM ETHANOL; COLORLESS OR WHITE, OR PRACTICALLY WHITE NEEDLE-LIKE CRYSTALS OR AS A WHITE, CRYSTALLINE POWDER
• Melting Point: 233-234; 227-228 °C; PRISMS FROM ALC; MP: 119-120 °C /DIENESTROL DIACETATE/; SUBLIMES @ 130 °C @ 1 MM HG; THE SUBLIMATE MP: 231-234 °C; MP: 179 °C; HAS NO ESTROGENIC ACTIVITY /DIENESTROL ISODIENESTROL/